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Compound of Interest

Compound Name: Diethyl(vinyl)phosphine

Cat. No.: B088782

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details the synthesis of diethyl(vinyl)phosphine from
diethylchlorophosphine. The primary synthetic route involves the reaction of
diethylchlorophosphine with a vinyl Grignard reagent, a common and effective method for the
formation of phosphorus-carbon bonds. This guide provides a comprehensive overview of the
chemical reaction, a detailed experimental protocol, and the physicochemical and
spectroscopic data of the resulting product.

Reaction Scheme

The synthesis proceeds via the nucleophilic substitution of the chloride on the phosphorus
atom by the vinyl group from the Grignard reagent. Tetrahydrofuran (THF) is a typical solvent
for this reaction.

Reaction:
Caption: Reaction scheme for the synthesis of diethyl(vinyl)phosphine.

Diagram 2: Experimental Workflow
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Setup inert atmosphere reaction flask

;

Add Et2PCl in anhydrous THF and cool to 0°C

l

Slowly add Vinylmagnesium Bromide solution

l

Stir at room temperature for 12-24h

l

Quench with saturated aq. NH4Cl

l

Extract with organic solvent

;

Dry and remove solvent

l

Purify by vacuum distillation

Diethyl(vinyl)phosphine

Click to download full resolution via product page

Caption: Workflow for the synthesis of diethyl(vinyl)phosphine.
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 To cite this document: BenchChem. [Synthesis of Diethyl(vinyl)phosphine from
Diethylchlorophosphine: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b088782#diethyl-vinyl-phosphine-synthesis-from-
diethylchlorophosphine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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